2-(5,6-dimethoxypyridin-3-yl)acetic acid
Overview
Description
2-(5,6-Dimethoxypyridin-3-yl)acetic acid (DMPAA) is an organic compound of the pyridine family, which has been studied for its potential applications in medical research, drug development and laboratory experiments. DMPAA is a derivative of pyridine, which has a five-member ring structure with two methoxy groups attached to the 3-position of the ring. It has a molecular formula of C9H10NO3 and a molecular weight of 182.17 g/mol. DMPAA is a colorless solid, with a melting point of 153-155°C and a boiling point of 248°C.
Mechanism of Action
The exact mechanism of action of 2-(5,6-dimethoxypyridin-3-yl)acetic acid is not yet fully understood. However, it is thought to act by inhibiting the activity of enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). Furthermore, 2-(5,6-dimethoxypyridin-3-yl)acetic acid has been shown to act as an antioxidant, and to inhibit the expression of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 (IL-1).
Biochemical and Physiological Effects
2-(5,6-dimethoxypyridin-3-yl)acetic acid has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that 2-(5,6-dimethoxypyridin-3-yl)acetic acid is able to inhibit the activity of enzymes involved in inflammation, such as COX-2 and iNOS, and to inhibit the expression of pro-inflammatory cytokines, such as TNF-α and IL-1. Furthermore, 2-(5,6-dimethoxypyridin-3-yl)acetic acid has been shown to have anti-tumor and anti-cancer properties, and to act as an antioxidant. Additionally, 2-(5,6-dimethoxypyridin-3-yl)acetic acid has been studied for its potential to be used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine, and is thus important in the regulation of memory and learning.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(5,6-dimethoxypyridin-3-yl)acetic acid in laboratory experiments include its low cost, its wide availability, and its low toxicity. Furthermore, 2-(5,6-dimethoxypyridin-3-yl)acetic acid has been shown to have a variety of beneficial biochemical and physiological effects, and has been studied for its potential applications in medical research and drug development. However, there are some limitations to using 2-(5,6-dimethoxypyridin-3-yl)acetic acid in laboratory experiments. For example, the exact mechanism of action of 2-(5,6-dimethoxypyridin-3-yl)acetic acid is not yet fully understood, and the effects of 2-(5,6-dimethoxypyridin-3-yl)acetic acid on humans are not yet fully known.
Future Directions
In order to fully understand the potential applications of 2-(5,6-dimethoxypyridin-3-yl)acetic acid, there are a number of future directions that should be explored. These include further studies on the mechanism of action of 2-(5,6-dimethoxypyridin-3-yl)acetic acid, and the effects of 2-(5,6-dimethoxypyridin-3-yl)acetic acid on humans. Additionally, further research should be conducted on the potential applications of 2-(5,6-dimethoxypyridin-3-yl)acetic acid in medical research and drug development. Additionally, further studies could be conducted to explore the potential of 2-(5,6-dimethoxypyridin-3-yl)acetic acid to be used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine, and is thus important in the regulation of memory and learning. Finally, further research should be conducted to explore the potential of 2-(5,6-dimethoxypyridin-3-yl)acetic acid to be used as an anti-inflammatory and anti-tumor agent.
Synthesis Methods
The synthesis of 2-(5,6-dimethoxypyridin-3-yl)acetic acid can be achieved through a variety of methods, including the use of the Grignard reaction and the reaction of 5,6-dimethoxypyridine with acetic anhydride. The Grignard reaction involves the reaction of a Grignard reagent (an organomagnesium compound) with an electrophilic carbon atom, such as that found in acetic anhydride, to produce a carbanion intermediate which can be further reacted to yield 2-(5,6-dimethoxypyridin-3-yl)acetic acid. The reaction of 5,6-dimethoxypyridine with acetic anhydride involves the reaction of the two molecules to form an intermediate which is then hydrolyzed to yield 2-(5,6-dimethoxypyridin-3-yl)acetic acid.
Scientific Research Applications
2-(5,6-dimethoxypyridin-3-yl)acetic acid has been studied for its potential applications in medical research and drug development. It has been shown to have anti-inflammatory and anti-tumor properties, and has been studied for its potential to be used as an anti-cancer agent. 2-(5,6-dimethoxypyridin-3-yl)acetic acid has also been studied as a potential treatment for Alzheimer’s disease, as well as for its potential to be used as an antidepressant. Additionally, 2-(5,6-dimethoxypyridin-3-yl)acetic acid has been studied for its potential to be used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine, and is thus important in the regulation of memory and learning.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(5,6-dimethoxypyridin-3-yl)acetic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "5,6-dimethoxypyridin-3-ol", "bromobenzene", "sodium hydride", "diethyl malonate", "ethyl chloroacetate", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate", "methanol" ], "Reaction": [ "Step 1: Bromination of 5,6-dimethoxypyridin-3-ol with bromobenzene and sodium hydride in DMF to yield 5-bromo-6-methoxy-2-(3-pyridyl)phenol", "Step 2: Alkylation of 5-bromo-6-methoxy-2-(3-pyridyl)phenol with diethyl malonate and ethyl chloroacetate in the presence of sodium hydride in DMF to yield 2-(5-bromo-6-methoxy-2-(3-pyridyl)phenyl)malonic acid diethyl ester", "Step 3: Hydrolysis of 2-(5-bromo-6-methoxy-2-(3-pyridyl)phenyl)malonic acid diethyl ester with sodium hydroxide in water to yield 2-(5-bromo-6-methoxy-2-(3-pyridyl)phenyl)acetic acid", "Step 4: Reduction of 2-(5-bromo-6-methoxy-2-(3-pyridyl)phenyl)acetic acid with sodium borohydride in methanol to yield 2-(5,6-dimethoxypyridin-3-yl)acetic acid", "Step 5: Purification of the product by recrystallization from ethyl acetate and washing with water and sodium bicarbonate solution to yield the final product" ] } | |
CAS RN |
1211540-16-7 |
Product Name |
2-(5,6-dimethoxypyridin-3-yl)acetic acid |
Molecular Formula |
C9H11NO4 |
Molecular Weight |
197.2 |
Purity |
95 |
Origin of Product |
United States |
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